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Compound of Interest

Compound Name: Maglifloenone

Cat. No.: B15592435 Get Quote

Extensive research has yielded no specific information on the use of Maglifloenone as a

molecular probe. As a result, the creation of detailed application notes and protocols for its use

in this capacity is not possible at this time.

Maglifloenone is a known lignan, a class of polyphenolic compounds found in plants,

particularly in the flowers of Magnolia liliflora. While lignans as a broader class have been

investigated for a variety of biological activities, including anti-inflammatory, antioxidant, and

anticancer effects, there is no readily available scientific literature detailing the specific

application of Maglifloenone as a research tool to investigate biological systems.

A thorough search for experimental protocols, quantitative data such as IC50 values or binding

affinities related to its use as a probe, and associated signaling pathways for Maglifloenone
did not provide any relevant results. Furthermore, there is no information on the synthesis of

Maglifloenone derivatives for biological studies, its labeling with fluorescent tags, or specific

target identification and binding affinity studies that would be indicative of its use as a molecular

probe.

Researchers, scientists, and drug development professionals interested in this molecule should

be aware that while its biological properties as a lignan may warrant investigation, its

development and validation as a molecular probe have not been documented in publicly

accessible research. Therefore, any consideration of Magliflo-enone for such applications

would require foundational research to be conducted.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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